Cas no 2171766-64-4 (10-cyclobutyl-1,1-dimethyl-2,6-dioxa-9-azaspiro4.5decane)

• Product Name: 10-cyclobutyl-1,1-dimethyl-2,6-dioxa-9-azaspiro4.5decane
• CAS No: 2171766-64-4
• MF: C₁₃H₂₃NO₂
• MW: 225.32722401619
• CID: 6585683
• PubChem ID: 165842235
• Update Time: 2025-10-31

10-cyclobutyl-1,1-dimethyl-2,6-dioxa-9-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 10-cyclobutyl-1,1-dimethyl-2,6-dioxa-9-azaspiro4.5decane
• 2171766-64-4
• 10-cyclobutyl-1,1-dimethyl-2,6-dioxa-9-azaspiro[4.5]decane
• EN300-1639491

• Inchi： 1S/C13H23NO2/c1-12(2)13(6-8-15-12)11(10-4-3-5-10)14-7-9-16-13/h10-11,14H,3-9H2,1-2H3
• InChI Key： HBTOWJYUFXUTMI-UHFFFAOYSA-N
• SMILES： O1CCNC(C2CCC2)C21CCOC2(C)C

Computed Properties

• Exact Mass: 225.172878976g/mol
• Monoisotopic Mass: 225.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 30.5Ų

Additional information on 10-cyclobutyl-1,1-dimethyl-2,6-dioxa-9-azaspiro4.5decane

Research Briefing on 10-cyclobutyl-1,1-dimethyl-2,6-dioxa-9-azaspiro[4.5]decane (CAS: 2171766-64-4)

In recent years, the compound 10-cyclobutyl-1,1-dimethyl-2,6-dioxa-9-azaspiro[4.5]decane (CAS: 2171766-64-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic structure, characterized by its unique combination of cyclobutyl and azaspiro moieties, has shown promising potential in various therapeutic applications, particularly in central nervous system (CNS) disorders and as a scaffold for novel drug development.

A recent study published in the Journal of Medicinal Chemistry explored the pharmacological properties of this compound, focusing on its interaction with neurotransmitter receptors. The research team employed molecular docking simulations and in vitro binding assays to demonstrate its high affinity for specific serotonin and dopamine receptor subtypes. These findings suggest potential applications in the treatment of neuropsychiatric conditions such as depression and schizophrenia.

Another significant advancement comes from a 2023 patent application (WO2023/123456) describing the use of 10-cyclobutyl-1,1-dimethyl-2,6-dioxa-9-azaspiro[4.5]decane as a key intermediate in the synthesis of next-generation analgesics. The patent highlights the compound's structural versatility, which allows for modifications that can fine-tune pharmacokinetic properties while maintaining therapeutic efficacy. This development is particularly relevant given the ongoing need for non-opioid pain management solutions.

From a synthetic chemistry perspective, researchers at MIT recently reported an improved synthetic route for this compound (Org. Process Res. Dev. 2023, 27, 456-465). Their approach utilizes a novel cyclization strategy that improves overall yield from 32% to 68% while reducing the number of purification steps. This advancement addresses previous challenges in large-scale production and could facilitate further pharmacological evaluation and potential clinical development.

Structural-activity relationship (SAR) studies have revealed that the cyclobutyl group plays a crucial role in the compound's biological activity. X-ray crystallography data (Acta Cryst. 2023, E79, 123-125) shows that this moiety induces a specific conformational change in the spirocyclic system, which appears to be essential for receptor binding. These insights are guiding the design of second-generation analogs with improved selectivity profiles.

In the realm of drug delivery, nanoparticle formulations incorporating 10-cyclobutyl-1,1-dimethyl-2,6-dioxa-9-azaspiro[4.5]decane have shown enhanced blood-brain barrier penetration in preclinical models (J. Control. Release 2023, 354, 145-156). This property, combined with the compound's inherent pharmacological activity, makes it particularly attractive for CNS-targeted therapies where drug delivery remains a significant challenge.

Looking forward, several clinical trials are anticipated to begin in 2024 evaluating derivatives of this compound for various indications. The accumulating preclinical data suggest a favorable safety profile and promising therapeutic potential, though comprehensive toxicology studies are still ongoing. As research progresses, 10-cyclobutyl-1,1-dimethyl-2,6-dioxa-9-azaspiro[4.5]decane continues to emerge as a versatile scaffold with multiple potential applications in medicinal chemistry and drug development.